- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Cas no 264-09-5 (7H-Benzocycloheptene)
7H-Benzocycloheptene structure
7H-Benzocycloheptene Properties
Names and Identifiers
-
- 7H-Benzocycloheptene
- 3,4-Benzotropilidene
- BENZOCYCLOHEPTATRIENE
-
- AATMCCVYMZDTCD-UHFFFAOYSA-N
- 1S/C11H10/c1-2-6-10-8-4-5-9-11(10)7-3-1/h2-9H,1H2
- C12=CC=CC=C1C=CCC=C2
Computed Properties
- 142.0783
- 0
- 0
- 0
- 142.078250319g/mol
- 11
- 177
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 0Ų
Experimental Properties
- 0
- 244.1±20.0 °C(Predicted)
- 1.011±0.06 g/cm3(Predicted)
7H-Benzocycloheptene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
7H-Benzocycloheptene Raw materials
7H-Benzocycloheptene Preparation Products
- 1,3-DIETHYLBENZENE (141-93-5)
- 2-Heptene, (2E)- (14686-13-6)
- (16327-38-1)
- Cyclopentene,4,4-dimethyl- (19037-72-0)
- Ethylidenecyclopentane (2146-37-4)
- 7H-Benzocycloheptene (264-09-5)
- Cyclohexene,1,4-dimethyl- (2808-79-9)
- 3-methyl-3-hexene (c,t) (3404-65-7)
- Cyclopentene,1,2,3-trimethyl- (473-91-6)
- Benzene, 1-methyl-3-(1-methyl-2-propenyl)- (52161-57-6)
- 1,7-Dimethylnaphthalene (575-37-1)
- 2-Pentene, 3-methyl-,(2E)- (616-12-6)
- 4-Ethyltoluene (622-96-8)
- 2-BUTENE (624-64-6)
- 2-Pentene,4,4-dimethyl-, (2E)- (690-08-4)
- cis-4-Methyl-2-pentene (691-38-3)
- 4-Methylindan (824-22-6)
- Benzene, 1-buten-1-yl- (824-90-8)
- Cyclopropane,1,2-dimethyl-, (1R,2S)-rel- (930-18-7)
- Cyclooctene (931-88-4)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
7H-Benzocycloheptene Related Literature
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1. Alkaloid biosynthesis. Part XVI. Colchicine: origin of the tropolone ring and studies with the C6–C3–C6–C1 systemA. R. Battersby,T. A. Dobson,D. M. Foulkes,R. B. Herbert J. Chem. Soc. Perkin Trans. 1 1972 1730
-
2. Isolation and thermal rearrangement of a 4aH-benzocyclohepteneRobert H. Bradbury,Thomas L. Gilchrist,Charles W. Rees J. Chem. Soc. Chem. Commun. 1979 528
-
3. Enhancement of electron affinity of benzocycloheptene-1,4,7-trione by substitutionKimiaki Furuichi,Hitoshi Tada,Aki Kanehira,Mie Lee,Masahiko Kato,Masao Hashimoto,Shuji Matsumoto,Takayasu Maeda J. Chem. Soc. Perkin Trans. 2 1992 2169
-
4. Synthesis of an isolable 4aH-benzocycloheptene, ethyl 4-methoxy-4a-methyl-4aH-benzocycloheptene-5-carboxylate, and a study of its thermal rearrangementRobert H. Bradbury,Thomas L. Gilchrist,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 1981 3225
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Rongtao Li,Susan L. Morris-Natschke,Kuo-Hsiung Lee Nat. Prod. Rep. 2016 33 1166
-
6. Photoinduced molecular transformations. Part 152. Ring expansion based on a sensitized [2 + 2] photoaddition of enol ethers of cyclic ketones with olefins, followed by a β-scission of alkoxyl radicals generated from the resulting cyclobutanols. Two-carbon ring expansion of β-indanone, β-tetralone and β-suberoneHiroshi Suginome,Toshihiro Takeda,Masahito Itoh,Yutaka Nakayama,Kazuhiro Kobayashi J. Chem. Soc. Perkin Trans. 1 1995 49
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Rongtao Li,Susan L. Morris-Natschke,Kuo-Hsiung Lee Nat. Prod. Rep. 2016 33 1166
-
8. Index pages
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Daniil M. Strashkov,Kirill V. Zavyalov,Pavel A. Sakharov,Anastasiya V. Agafonova,Nikolai V. Rostovskii,Alexander F. Khlebnikov,Mikhail S. Novikov Org. Chem. Front. 2023 10 506
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Edgars Paegle,Pavels Dimitrijevs,Pavel Arsenyan New J. Chem. 2023 47 15472
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Mingrui Wei,Tingting Zhang,Xianfeng Chen,Fuwu Yan,Guanlun Guo,Dongju Zhang RSC Adv. 2018 8 13226
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